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Compound of Interest

Compound Name: Nickel(ll) perchlorate hexahydrate

Cat. No.: B7949596

This guide provides an in-depth overview of the chemical and physical properties of Nickel(ll)
perchlorate hexahydrate, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy access and comparison of key
data points.

Chemical Identity and Properties

Nickel(ll) perchlorate hexahydrate is an inorganic compound that presents as green,
hygroscopic crystals.[1][2][3] It is highly soluble in water and also shows solubility in various
organic solvents.[1][4] This compound is recognized for its role as a versatile reagent in
chemical synthesis and materials science.

Quantitative Data Summary

The fundamental properties of Nickel(ll) perchlorate hexahydrate are summarized in the
table below, providing a clear reference for its molecular characteristics.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b7949596?utm_src=pdf-interest
https://www.benchchem.com/product/b7949596?utm_src=pdf-body
https://www.benchchem.com/product/b7949596?utm_src=pdf-body
https://www.benchchem.com/product/b7949596?utm_src=pdf-body
https://www.chemimpex.com/products/30627
https://www.sciencemadness.org/smwiki/index.php/Nickel(II)_perchlorate
https://www.gfschemicals.com/Product/nickel-perchlorate-hexahydrate-reagent-cas-13520-61-1-item-62-sku-52501
https://www.chemimpex.com/products/30627
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4183754.htm
https://www.benchchem.com/product/b7949596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula Ni(ClOa4)2-6H20[1][3][5][6]
Alternate Molecular Formula ClzH12NiO14[ 7][8][9]
Molecular Weight 365.68 g/mol [1][7][8]
CAS Number 13520-61-1[1][5][6]
Appearance Green crystals[1]

Melting Point 140 °C[4][6][7]

Structural Representation

The molecular structure of Nickel(ll) perchlorate hexahydrate consists of a central nickel ion,
two perchlorate ions, and six water molecules of hydration. The relationship between these
components is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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